Cas no 6092-80-4 (O-Phenylhydroxylamine hydrochloride)

• Product Name: O-Phenylhydroxylamine hydrochloride
• CAS No: 6092-80-4
• MF: C₆H₈ClNO
• MW: 145.586820602417
• MDL: MFCD00043271
• CID: 528216
• PubChem ID: 6365179
• Update Time: 2025-07-19

O-Phenylhydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-Phenylhydroxylamine hydrochloride
• Hydroxylamine,O-phenyl-, hydrochloride (1:1)
• Phenoxyamine hydrochloride
• O-Phenylhydroxyamine hydrochloride
• O-Phenylhydroxylamine HCl
• Hydroxylamine, O-phenyl-, hydrochloride
• N-phenoxyamine hydrochloride
• O-Phenylhydroxylamne hydrochlorde
• O-phenylhydroxylamine;hydrochloride
• DBTXKJJSFWZJNS-UHFFFAOYSA-N
• o-phenyl-hydroxylamine hydrochloride
• 9106AB
• RL04292
• O-phenylhydroxylamine
• O-PHENYLHYDROXYLAMINEHYDROCHLORIDE
• J-523833
• AKOS016011228
• DTXSID80209756
• 6092-80-4
• EINECS 228-039-0
• MFCD00043271
• DB-361501
• CS-0022011
• EN300-141490
• AS-40150
• O-Phenylhydroxylamine hydrochloride, >=97.0% (AT)
• SY116626
• NS00045526
• SCHEMBL337034

• MDL： MFCD00043271
• Inchi： 1S/C6H7NO.ClH/c7-8-6-4-2-1-3-5-6;/h1-5H,7H2;1H
• InChI Key： DBTXKJJSFWZJNS-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 145.02900
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Light red powder
• Melting Point: ~132 °C (dec.)
• PSA: 35.25000
• LogP: 2.44140
• Solubility: Not determined

O-Phenylhydroxylamine hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• FLUKA BRAND F CODES：4.6-10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11

Additional information on O-Phenylhydroxylamine hydrochloride

Recent Advances in the Study of O-Phenylhydroxylamine Hydrochloride (CAS: 6092-80-4)

O-Phenylhydroxylamine hydrochloride (CAS: 6092-80-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, biochemical pathways, and therapeutic interventions. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in the biomedical field.

One of the key areas of research involving O-Phenylhydroxylamine hydrochloride is its role as an intermediate in the synthesis of various pharmaceutical agents. Recent studies have demonstrated its utility in the preparation of nitrogen-containing heterocycles, which are crucial scaffolds in many bioactive molecules. The compound's ability to act as a precursor in the formation of these heterocycles has been leveraged in the development of novel drugs targeting infectious diseases and cancer.

In addition to its synthetic applications, O-Phenylhydroxylamine hydrochloride has been investigated for its biochemical properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits unique reactivity in enzymatic systems, particularly in the context of nitroreductase activity. The study suggested that O-Phenylhydroxylamine hydrochloride could serve as a probe for studying enzyme mechanisms and designing enzyme inhibitors, opening new avenues for drug discovery.

Another significant advancement in the research of O-Phenylhydroxylamine hydrochloride is its potential therapeutic applications. Recent preclinical studies have explored its use as an anti-inflammatory and antioxidant agent. For instance, a 2024 study in the European Journal of Pharmacology reported that the compound demonstrated promising effects in reducing oxidative stress and inflammation in cellular models, suggesting its potential for treating conditions such as neurodegenerative diseases and chronic inflammation.

Despite these promising findings, challenges remain in the practical application of O-Phenylhydroxylamine hydrochloride. Issues such as stability, bioavailability, and potential toxicity need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's chemical structure and delivery mechanisms to enhance its efficacy and safety profile.

In conclusion, O-Phenylhydroxylamine hydrochloride (CAS: 6092-80-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications in drug synthesis, enzyme studies, and therapeutic interventions highlight its versatility and potential for future innovations. As research progresses, further insights into its mechanisms and applications are expected to emerge, paving the way for new breakthroughs in the field.